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Compound of Interest

Compound Name:
2-Butenedioic acid (2Z)-, 1-

octadecyl ester

Cat. No.: B3048549 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Butenedioic acid (2Z)-, 1-
octadecyl ester (CAS No. 2424-62-6), also known as monostearyl maleate or octadecyl

hydrogen maleate. This document consolidates information on its commercial availability,

physicochemical properties, synthesis, and applications, with a focus on its use in

pharmaceuticals and materials science.

Core Compound Information
2-Butenedioic acid (2Z)-, 1-octadecyl ester is a monoester of maleic acid and stearyl alcohol.

Its amphiphilic nature, possessing both a hydrophilic carboxylic acid group and a long

hydrophobic octadecyl chain, makes it a valuable compound in various scientific and industrial

applications.

Physicochemical Properties
The following table summarizes the key quantitative data for 2-Butenedioic acid (2Z)-, 1-
octadecyl ester, compiled from various commercial suppliers and chemical databases.
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Property Value Citations

CAS Number 2424-62-6 [1][2][3][4]

Molecular Formula C₂₂H₄₀O₄ [1][2][3][4]

Molecular Weight 368.55 g/mol [1][2][3][4]

Appearance White Solid [3]

Melting Point 79-81 °C [3][5]

Purity >95% (HPLC)

Storage Conditions
2-8°C, in an amber vial under

an inert atmosphere
[3]

Solubility Practically insoluble in water. [1][2][3][4]

IUPAC Name
(2Z)-4-(octadecyloxy)-4-

oxobut-2-enoic acid
[2]

Synonyms

Monostearyl maleate,

Octadecyl hydrogen maleate,

Mono-Stearyl maleate

[2][3]

Commercial Suppliers
A number of chemical suppliers offer 2-Butenedioic acid (2Z)-, 1-octadecyl ester, typically for

research and development purposes. The following table lists some of the key commercial

suppliers.
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Supplier Product Name Purity/Grade
Available
Quantities

Sigma-Aldrich Monostearyl Maleate

Pharmaceutical

Secondary Standard,

CRM

200 mg, 500 mg

Biosynth Monostearyl maleate - -

Clearsynth Monostearyl Maleate High Quality Custom

Simson Pharma Monostearyl Maleate
Accompanied by

Certificate of Analysis
In Stock

Pharmaffiliates Monostearyl Maleate - Please enquire

Veeprho Monostearyl Maleate
Reference Standard

(USP, EMA, JP, BP)
In Stock

BOC Sciences Monostearyl Maleate - Please enquire

U.S. Pharmacopeia Monostearyl Maleate
USP Reference

Standard
100 mg

Experimental Protocols
Synthesis of 2-Butenedioic acid (2Z)-, 1-octadecyl ester
A general method for the synthesis of monostearyl maleate involves the esterification of maleic

anhydride with stearyl alcohol.

Methodology:

Reactant Preparation: In a suitable reaction vessel, dissolve stearyl alcohol in an appropriate

solvent.

Addition of Maleic Anhydride: Add maleic anhydride to the solution. An organic basic catalyst,

such as triethylamine, can be introduced to facilitate the reaction at lower temperatures.

Reaction Conditions: The reaction mixture is heated. One cited method suggests a reaction

temperature of 140°C for 5 hours.
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Purification: After the reaction is complete, the product is purified by recrystallization from a

suitable solvent to yield the final product.

Synthesis Workflow

Stearyl Alcohol +
Maleic Anhydride

Heating
(e.g., 140°C, 5h)

1. Esterification

Organic Basic Catalyst
(e.g., Triethylamine)

Recrystallization

2. Crude Product

2-Butenedioic acid (2Z)-,
1-octadecyl ester

3. Purified Product

Click to download full resolution via product page

Synthesis Workflow for 2-Butenedioic acid (2Z)-, 1-octadecyl ester.

Applications in Research and Development
Pharmaceutical Excipient
Monostearyl maleate is utilized as a pharmaceutical excipient in the manufacturing of tablets

and capsules.[1] Its primary role is to enhance the chemical stability of active pharmaceutical

ingredients (APIs).[1] For instance, it has been used to improve the stability of metoprolol

succinate and sodium-dependent glucose co-transporter 2 inhibitors.[1] While specific

formulation protocols are often proprietary, the general workflow for incorporating such an

excipient in tablet manufacturing is outlined below.
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Pharmaceutical Tablet Formulation Workflow

Active Pharmaceutical
Ingredient (API)

Blending

Monostearyl Maleate
(as a stabilizer)

Other Excipients
(fillers, binders, etc.)

Granulation
(Wet or Dry)

Tableting/
Compression

Final Tablet
Dosage Form

Click to download full resolution via product page

General Workflow for Tablet Formulation using Monostearyl Maleate.

Materials Science: Humidity Sensors
This compound serves as a precursor in the synthesis of inorganic-organic hybrid nanowires,

which have applications in the fabrication of humidity sensors. The long octadecyl chain can

influence the self-assembly and surface properties of the resulting nanomaterials, which are

critical for their sensing capabilities. The fabrication of such sensors typically involves the

deposition of the sensing material onto an electrode array.
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Humidity Sensor Fabrication Workflow

Monostearyl Maleate
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2. Sensing Material

Flexible Substrate with
Electrode Array
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Humidity Sensor
Device

4. Final Assembly
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Fabrication Workflow for a Humidity Sensor.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the public domain literature detailing the

direct interaction of 2-Butenedioic acid (2Z)-, 1-octadecyl ester with specific cellular signaling

pathways. One supplier note mentions its potential to inhibit alopecia areata, with a proposed

but unconfirmed mechanism of action related to particle size or protonation.[1] Another source

indicates that in lipid membrane experiments, monostearyl maleate could increase cell

membrane permeability, which is a property relevant to drug delivery systems. However, a

definitive mechanism or signaling cascade has not been elucidated. Researchers investigating

the biological effects of this compound should consider its amphiphilic properties and potential

to interact with cell membranes and lipid-mediated signaling processes.
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Conclusion
2-Butenedioic acid (2Z)-, 1-octadecyl ester is a commercially available compound with

established applications in pharmaceutical formulations as a stabilizing excipient and in

materials science for the development of humidity sensors. While general synthesis and

application workflows are understood, detailed, publicly available experimental protocols and a

clear understanding of its biological mechanism of action remain areas for further investigation.

This guide provides a foundational understanding for researchers and professionals working

with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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